Titanium oxysulfate

• CAS No.: 13825-74-6
• Molecular Formula: O5STi
• Molecular Weight: 159.93 g/mol
• IUPAC Name: oxygen(2-);titanium(4+);sulfate
• InChI: InChI=1S/H2O4S.O.Ti/c1-5(2,3)4;;/h(H2,1,2,3,4);;/q;-2;+4/p-2
• InChI Key: DCKVFVYPWDKYDN-UHFFFAOYSA-L
• Canonical SMILES: [O-]S(=O)(=O)[O-].O=[Ti+2]
• physical_description: Clear colorless solid; [Merck Index]
• Pictograms: Corrosive

Description

Titanium(IV) oxysulfate - sulfuric acid hydrate, also known as titanyl sulfate, is an inorganic compound with the chemical formula TiOSO₄. It is a white solid that forms by the treatment of titanium dioxide with fuming sulfuric acid. This compound is significant in various industrial and scientific applications due to its unique properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

Titanium(IV) oxysulfate - sulfuric acid hydrate is typically synthesized by reacting titanium dioxide with concentrated sulfuric acid. The reaction is carried out at elevated temperatures to ensure complete conversion. The general reaction is as follows:

$$\text{TiO}_2 + \text{H}_2\text{SO}_4 \rightarrow \text{TiOSO}_4 + \text{H}_2\text{O}$$TiO2​+H2​SO4​→TiOSO4​+H2​O

This reaction produces titanium oxide sulphate and water. The resulting product is then purified through crystallization or other separation techniques.

Industrial Production Methods

In industrial settings, titanium oxide sulphate is produced using the sulfate process. This involves the digestion of ilmenite or titanium slag with concentrated sulfuric acid, followed by the separation and purification of the resulting titanium oxide sulphate. The process is designed to maximize yield and purity while minimizing environmental impact.

Chemical Reactions Analysis

Types of Reactions

Titanium(IV) oxysulfate - sulfuric acid hydrate undergoes various chemical reactions, including:

Hydrolysis: When exposed to water, titanium oxide sulphate hydrolyzes to form titanium dioxide and sulfuric acid.

Oxidation and Reduction: It can participate in redox reactions, where it either gains or loses electrons.

Substitution: Titanium(IV) oxysulfate - sulfuric acid hydrate can undergo substitution reactions where the sulfate group is replaced by other ligands.

Common Reagents and Conditions

Hydrolysis: Water is the primary reagent, and the reaction occurs readily at room temperature.

Redox Reactions: Common reagents include reducing agents like hydrogen gas or oxidizing agents like oxygen.

Substitution Reactions: Various ligands such as chloride ions can be used under controlled conditions.

Major Products Formed

Hydrolysis: Titanium dioxide (TiO₂) and sulfuric acid (H₂SO₄).

Redox Reactions: Depending on the reagents, products can include different oxidation states of titanium.

Substitution Reactions: Products vary based on the substituting ligand.

Scientific Research Applications

Titanium(IV) oxysulfate - sulfuric acid hydrate has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of titanium-based compounds and catalysts.

Biology: Investigated for its potential in biomedical applications, including drug delivery systems.

Medicine: Explored for its antimicrobial properties and potential use in medical devices.

Industry: Utilized in the production of pigments, coatings, and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism by which titanium oxide sulphate exerts its effects involves its ability to interact with various molecular targets. In catalytic applications, it facilitates reactions by providing active sites for reactants. In biological systems, it can generate reactive oxygen species (ROS) that can damage microbial cells, leading to its antimicrobial properties.

Comparison with Similar Compounds

Similar Compounds

Titanium dioxide (TiO₂): A widely used compound with similar applications in pigments and catalysts.

Titanium tetrachloride (TiCl₄): Used in the production of titanium metal and as a catalyst.

Titanium oxysulfate (TiOSO₄): Similar in structure and reactivity to titanium oxide sulphate.

Uniqueness

Titanium(IV) oxysulfate - sulfuric acid hydrate is unique due to its specific reactivity and ability to form stable complexes with various ligands. Its hydrolysis to titanium dioxide makes it a valuable intermediate in the production of high-purity titanium compounds.